molecular formula C14H22N2O2 B8402265 1-(2-Hydroxyethyl)-4-[(2-methoxyphenyl)methyl]piperazine

1-(2-Hydroxyethyl)-4-[(2-methoxyphenyl)methyl]piperazine

Cat. No.: B8402265
M. Wt: 250.34 g/mol
InChI Key: VOIZJCHPKOGNHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Hydroxyethyl)-4-[(2-methoxyphenyl)methyl]piperazine is a useful research compound. Its molecular formula is C14H22N2O2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H22N2O2

Molecular Weight

250.34 g/mol

IUPAC Name

2-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]ethanol

InChI

InChI=1S/C14H22N2O2/c1-18-14-5-3-2-4-13(14)12-16-8-6-15(7-9-16)10-11-17/h2-5,17H,6-12H2,1H3

InChI Key

VOIZJCHPKOGNHQ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1CN2CCN(CC2)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methoxybenzyl chloride (16 g) and 1-(2-hydroxyethyl)piperazine (13 g) in ethanol (50 ml) were heated under reflux for 4 hours. The solvent was removed under vacuum and the resulting oil was passed through a pad of silica gel eluting with 10% methanol-ammonia in dichloromethane to give 1-(2-hydroxyethyl)-4-[(2-methoxyphenyl)methyl]piperazine as a colourless oil (80%), 13C nmr (CDCl3) 157.4, 130.3, 127.8, 125.2, 119.8, 110.0, 59.5, 57.6, 55.2, 54.8, 52.7 and 52.4 ppm. This material (15 g) was treated at 0° C. with thionyl chloride (15 ml). The mixture was then heated at reflux for 2 hours. Toluene was added and the mixture was evaporated under reduced pressure. The resulting solid was collected and washed thoroughly to give the dihydrochloride of the title compound as a white solid, m.p. 276°-279° C. (dec.).
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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